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Compound of Interest

Compound Name: Eserine salicylate

Cat. No.: B15339708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Eserine salicylate's inhibitory activity on

Acetylcholinesterase (AChE) versus Butyrylcholinesterase (BuChE), supported by experimental

data. Eserine, also known as physostigmine, is a well-established reversible cholinesterase

inhibitor. Its salicylate salt is commonly used in research and clinical settings. Understanding its

specificity is crucial for applications targeting the cholinergic system, particularly in the

development of therapies for neurological disorders such as Alzheimer's disease.

Quantitative Comparison of Inhibitory Potency
The inhibitory potency of Eserine (physostigmine) is typically quantified by its half-maximal

inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce

enzyme activity by 50%. A lower IC50 value indicates greater potency. The following table

summarizes IC50 values for Eserine against both AChE and BuChE from various sources.
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Inhibitor Target Enzyme
IC50 Value
(µM)

Source
Organism/Ass
ay Condition

Reference

Eserine

(Physostigmine)

Acetylcholinester

ase (AChE)
0.117 ± 0.007 Human [1]

Eserine

(Physostigmine)

Butyrylcholineste

rase (BuChE)
0.059 ± 0.012 Human [1]

Eserine

(Physostigmine)

Acetylcholinester

ase (AChE)
0.85 ± 0.0001 In vitro assay [2][3]

Eserine

(Physostigmine)

Butyrylcholineste

rase (BuChE)
0.04 ± 0.0001 In vitro assay [2][3]

Physostigmine
Acetylcholinester

ase (AChE)
0.057

Torpedo

californica
[4]

Physostigmine
Butyrylcholineste

rase (BuChE)
0.130 Human [4]

Note: IC50 values can vary between studies due to differences in experimental conditions,

such as enzyme source, substrate concentration, and buffer composition.

Mechanism of Action: Reversible Cholinesterase
Inhibition
Eserine functions as a reversible inhibitor of both AChE and BuChE. It binds to the active site

of these enzymes, forming a carbamylated intermediate that is hydrolyzed much more slowly

than the acetylated enzyme formed with the natural substrate, acetylcholine. This transient

inactivation of the enzyme leads to an accumulation of acetylcholine in the synaptic cleft,

thereby enhancing cholinergic neurotransmission.[5]
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Reagent Preparation

Assay Protocol (96-well plate)

Data Analysis

Prepare Buffer, DTNB,
Substrates (ATCI/BTCI),

Enzymes (AChE/BuChE),
and Inhibitor dilutions

Add Buffer, DTNB, Enzyme,
and Inhibitor/Solvent to wells

Incubate for 10-15 min
at controlled temperature

Add Substrate
(ATCI or BTCI)

Kinetic measurement of
absorbance at 412 nm

Calculate reaction rates
(ΔAbs/min)

Calculate % Inhibition

Plot % Inhibition vs. [Inhibitor]
to determine IC50

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15339708?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15339708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15339708?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/26772968/
https://pubmed.ncbi.nlm.nih.gov/26772968/
https://broadpharm.com/protocol_files/Ellman_assay
https://www.benchchem.com/pdf/Eseramine_vs_Physostigmine_A_Comparative_Potency_Analysis_for_Cholinesterase_Inhibition.pdf
https://www.guidetopharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=6598
https://www.guidetopharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=6598
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Mechanism_of_Action_of_Eserine_Physostigmine.pdf
https://www.benchchem.com/product/b15339708#assessing-the-specificity-of-eserine-salicylate-for-ache-over-buche
https://www.benchchem.com/product/b15339708#assessing-the-specificity-of-eserine-salicylate-for-ache-over-buche
https://www.benchchem.com/product/b15339708#assessing-the-specificity-of-eserine-salicylate-for-ache-over-buche
https://www.benchchem.com/product/b15339708#assessing-the-specificity-of-eserine-salicylate-for-ache-over-buche
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15339708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15339708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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